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Compound of Interest

2-(4-Pyridyl)thiazole-4-carboxylic
Compound Name: d
aci

cat. No.: B1269555

A Technical Guide to 2-(4-Pyridyl)thiazole-4-
carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2-(4-Pyridyl)thiazole-4-carboxylic
acid, a heterocyclic organic compound of interest in pharmaceutical and organic synthesis.
This guide focuses on its fundamental molecular properties.

Core Molecular Data

The essential molecular characteristics of 2-(4-Pyridyl)thiazole-4-carboxylic acid are
summarized below. This data is critical for experimental design, analytical characterization, and
computational modeling.
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Property Value Source
PubChem[1], Sigma-Aldrich,
Molecular Formula CoHeN202S Amerigo Scientific[2],
ChemicalBook][3]
) PubChem|[1], Sigma-Aldrich,
Molecular Weight 206.22 g/mol )
ChemicalBook[3]
Monoisotopic Mass 206.01499861 Da PubChem[1]

Amerigo Scientific[2], Sigma-

CAS Number 21278-86-4
Aldrich, ChemicalBook][3]
2-(pyridin-4-yl)-1,3-thiazole-4-
IUPAC Name ) ) PubChem[1]
carboxylic acid
Physical Form Solid Sigma-Aldrich
] ] Sigma-Aldrich,
Melting Point >300 °C .
ChemicalBook][3]
Solubility Insoluble in water ChemicalBook[3][4]

Structural Relationship Diagram

The following diagram illustrates the logical relationship between the constituent chemical

moieties that form the 2-(4-Pyridyl)thiazole-4-carboxylic acid molecule, as derived from its

systematic name.

Structural Assembly of 2-(4-Pyridyl)thiazole-4-carboxylic acid

Thiazole Ring

Pyridyl Group
(at position 2)

Carboxylic Acid
(at position 4)

2-(4-Pyridyl)thiazole-
4-carboxylic acid
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Logical structure of the target molecule.

Applications and Experimental Context

2-(4-Pyridyl)thiazole-4-carboxylic acid is primarily utilized as a building block or intermediate
in the synthesis of more complex molecules.[4][5] Its structure, featuring a combination of a
thiazole ring, a pyridine ring, and a carboxylic acid group, makes it a versatile precursor for
developing novel compounds, particularly in the pharmaceutical industry.

While specific, detailed experimental protocols for this compound are proprietary or application-
dependent, its handling and use in a laboratory setting would typically involve standard organic
synthesis techniques. Key considerations for its use in experimental workflows include:

» Solubility: Its insolubility in water necessitates the use of organic solvents for reactions and
analyses.[4][5]

o Functional Groups: The presence of a carboxylic acid allows for a variety of chemical
transformations, such as esterification or amidation, to build larger molecular scaffolds. The
nitrogen atoms in the pyridine and thiazole rings can act as coordination sites for metal
catalysts or as hydrogen bond acceptors.

» Storage: It should be stored in a cool, dry, and well-ventilated place, away from strong
oxidizing agents, acids, and bases.[5]

Due to the absence of publicly available, detailed signaling pathway information directly
associated with this specific small molecule, further research into its biological activity would be
required to elucidate any such mechanisms. Researchers investigating this compound would
likely begin with screening assays to identify potential biological targets, followed by more in-
depth mechanistic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1269555?utm_src=pdf-body-img
https://www.benchchem.com/product/b1269555?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8301550.htm
https://www.fishersci.co.uk/shop/products/2-4-pyridyl-thiazole-4-carboxylic-acid-97-thermo-scientific/11474427
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8301550.htm
https://www.fishersci.co.uk/shop/products/2-4-pyridyl-thiazole-4-carboxylic-acid-97-thermo-scientific/11474427
https://www.fishersci.co.uk/shop/products/2-4-pyridyl-thiazole-4-carboxylic-acid-97-thermo-scientific/11474427
https://www.benchchem.com/product/b1269555?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. 2-(Pyridin-4-yl)-1,3-thiazole-4-carboxylic acid | C9H6N202S | CID 716091 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. 2-(4-Pyridyl)-1,3-thiazole-4-carboxylic acid - Amerigo Scientific [amerigoscientific.com]
e 3.2-(4-PYRIDYL)THIAZOLE-4-CARBOXYLIC ACID | 21278-86-4 [chemicalbook.com]
e 4.2-(4-PYRIDYL)THIAZOLE-4-CARBOXYLIC ACID | 21278-86-4 [chemicalbook.com]

e 5. 2-(4-Pyridyl)thiazole-4-carboxylic acid, 97% 1 g | Buy Online | Thermo Scientific Alfa Aesar
| Fisher Scientific [fishersci.co.uk]

 To cite this document: BenchChem. [Molecular formula and weight of "2-(4-Pyridyl)thiazole-
4-carboxylic acid"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269555#molecular-formula-and-weight-of-2-4-
pyridyl-thiazole-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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